Cas no 118689-07-9 (2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol)
118689-07-9 structure
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
118689-07-9
C11H11N3O2F2
255.22074
MFCD12405757
1064633
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol Properties
Names and Identifiers
-
- 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
- (2RS)-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
- 2-(2,4-DIFLUOROPHENYL)-3-(1H-1,2,4-TRIAZOL-1-YL)PROPANE-1,2-DIOL
- Fluconazole EP Impurity F
- Fluconazole Diol IMpurity
- Fluconazole impurity F (EP)
- +Expand
-
- MFCD12405757
- BZYVJTMKMDGJRN-UHFFFAOYSA-N
- InChI=1S/C11H11F2N3O2/c12-8-1-2-9(10(13)3-8)11(18,5-17)4-16-7-14-6-15-16/h1-3,6-7,17-18H,4-5H2
- C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CO)O
Computed Properties
- 255.08203
- 2
- 5
- 4
- 18
Experimental Properties
- 71.17
- 1.42
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol Price
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol Related Literature
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Li Li,Naoto Saigo,Yingjie Zhang,Daniel J. Fanna,Nicholas D. Shepherd,Jack K. Clegg,Rongkun Zheng,Shinya Hayami,Leonard F. Lindoy,Janice R. Aldrich-Wright,Chun-Guang Li,Jason K. Reynolds,Feng Li J. Mater. Chem. C, 2015,3, 7878-7882
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Bakhshali Massoumi,Nafiseh Sorkhi-Shams,Mehdi Jaymand,Robab Mohammadi RSC Adv., 2015,5, 21197-21205
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3. Agricultural
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Xu Yan,Fanjunjie Han,Yong Liu J. Mater. Chem. C, 2023,11, 16766-16771
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Christopher J. Allender,David A. Barrow Lab Chip, 2008,8, 1031-1033
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:118689-07-9)2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
99%/99%
250mg/1g
219.0/407.0